Cas no 2500-59-6 (Methyl 9,10-epoxystearate)

• Product Name: Methyl 9,10-epoxystearate
• CAS No: 2500-59-6
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• MDL: MFCD00083315
• CID: 266850
• Update Time: 2025-11-03

Methyl 9,10-epoxystearate Chemical and Physical Properties

Names and Identifiers

• 2-Oxiraneoctanoic acid,3-octyl-, methyl ester
• AI3-16596
• methyl 3-[5-(oxiran-2-yl)pentyl]undecanoate
• methyl 8-(3-octyloxiran-2-yl)octanoate
• Methyl 9,10-epoxystearate
• Oxiraneoctanoic acid, 3-octyl-, methyl ester
• CAMHHLOGFDZBBG-UHFFFAOYSA-N
• Octadecanoic acid, 9,10-epoxy-, methyl ester
• Methyl 9,10-epoxyoctadecanoate
• methyl 9,10-epoxy-octadecanoate
• 9,10-Epoxy-octadecanoic acid methyl ester
• Methyl 8-(3-octyl-2-oxiranyl)octanoate #
• 2-Oxiraneoctanoic acid, 3-octyl-, methyl ester
• 9,10-EPOXYOCTADECANOIC ACID ME

• MDL： MFCD00083315
• Inchi： 1S/C19H36O3/c1-3-4-5-6-8-11-14-17-18(22-17)15-12-9-7-10-13-16-19(20)21-2/h17-18H,3-16H2,1-2H3
• InChI Key： CAMHHLOGFDZBBG-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCC(=O)OC)C1CCCCCCCC

Computed Properties

• Exact Mass: 312.26658
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 278
• Topological Polar Surface Area: 38.8

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on Methyl 9,10-epoxystearate

Methyl 9,10-epoxystearate (CAS No. 2500-59-6): Applications and Research Insights

Methyl 9,10-epoxystearate (CAS No. 2500-59-6) is a significant compound in the field of chemical and pharmaceutical research, known for its unique structural properties and versatile applications. This compound, characterized by its epoxy functional group attached to a stearic acid backbone, has garnered considerable attention due to its potential in various industrial and biological processes.

The molecular structure of Methyl 9,10-epoxystearate (CAS No. 2500-59-6) consists of a saturated fatty acid chain with an epoxide ring at the 9 and 10 carbon positions. This configuration makes it an excellent candidate for applications in polymer chemistry, where it serves as a monomer or modifier to enhance material properties such as flexibility and thermal stability. The epoxy group is particularly reactive, allowing for easy incorporation into larger molecular frameworks through ring-opening polymerization.

In recent years, research has highlighted the potential of Methyl 9,10-epoxystearate (CAS No. 2500-59-6) in drug delivery systems. The compound's ability to form stable complexes with various bioactive molecules has been explored for targeted drug delivery applications. Studies have demonstrated its efficacy in enhancing the bioavailability of therapeutic agents by protecting them from degradation and facilitating controlled release profiles. This makes it a promising candidate for developing novel formulations in the pharmaceutical industry.

The compound's biocompatibility and low toxicity have also been subjects of extensive investigation. Preliminary studies suggest that Methyl 9,10-epoxystearate (CAS No. 2500-59-6) can be utilized in cosmetic formulations as an emollient and antioxidant agent. Its ability to penetrate the skin barrier while maintaining hydration has been observed in clinical trials, making it a valuable ingredient in skincare products aimed at anti-aging and moisturization.

Furthermore, the industrial applications of Methyl 9,10-epoxystearate (CAS No. 2500-59-6) extend to the production of specialty lubricants and coatings. The compound's chemical stability under extreme conditions makes it suitable for high-performance lubricants that require resistance to heat and oxidation. Additionally, its incorporation into coatings enhances durability and scratch resistance, making it ideal for protective layers on metals and plastics.

Recent advancements in green chemistry have also seen the adoption of Methyl 9,10-epoxystearate (CAS No. 2500-59-6) as a sustainable alternative in chemical synthesis. Its renewable origin from natural fatty acids aligns with the growing demand for eco-friendly materials. Researchers are exploring its use as a precursor in biodegradable polymers, which could significantly reduce environmental impact compared to traditional petrochemical-based polymers.

The role of Methyl 9,10-epoxystearate (CAS No. 2500-59-6) in nanotechnology is another emerging area of interest. Its ability to form stable nanoparticles has been investigated for drug encapsulation and targeted delivery systems. These nanoparticles can be tailored to specific sizes and shapes, allowing for precise control over drug release mechanisms and improving therapeutic outcomes.

In conclusion, the multifaceted applications of Methyl 9,10-epoxystearate (CAS No. 2500-59-6) underscore its importance in both academic research and industrial development. From enhancing polymer properties to contributing to innovative drug delivery systems and sustainable materials, this compound continues to be a focal point in chemical innovation.